Small and light strain sensors based on graphene coated human hairs†
Nanoscale Pub Date: 2015-09-02 DOI: 10.1039/C5NR04312C
Abstract
We report an efficient and cheap strategy to construct strain sensors by assembling reduced graphene oxide (rGO) sheets onto human hairs. These sensors are small, light and robust, and can be shaped into different structures such as fibre, spring and network. They can be used to detect various deformations including stretching, bending and compression with excellent repeatability and durability.

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